N-(3,4-dichlorophenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C15H10Cl2N2O2S/c16-11-4-3-9(6-12(11)17)18-15(20)8-10-7-13(21-19-10)14-2-1-5-22-14/h1-7H,8H2,(H,18,20)
• InChI Key: DCDDLQJSDCEPLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=NO2)CC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C15H10Cl2N2O2S
• Molecular Weight: 353.2 g/mol
• CAS No.: 946284-61-3

Description

N-(3,4-dichlorophenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide, also known as DTA-1, is a novel small molecule that has attracted significant attention in scientific research due to its unique mechanism of action and potential therapeutic applications.

Scientific Research Applications

Organic Synthesis and Structural Analysis

• Structural Analysis : Research has detailed the structures of related acetamide compounds, highlighting their V-shaped molecular geometry and intermolecular interactions that form 3-D arrays, which could be relevant in the design of materials and drugs (Boechat et al., 2011).

Antimicrobial and Antitumor Activity

• Antimicrobial Activity : Novel derivatives have been synthesized and evaluated for antimicrobial activity, providing insights into potential applications in combating microbial infections (Mistry et al., 2009).
• Antitumor Evaluation : The synthesis and evaluation of benzothiazole derivatives bearing heterocyclic rings have shown significant antitumor activity against various cancer cell lines, suggesting potential use in cancer therapy (Yurttaş et al., 2015).

Corrosion Inhibition

• Corrosion Inhibitors : New acetamide derivatives have been synthesized and evaluated for their efficiency as corrosion inhibitors, indicating potential applications in protecting materials against corrosion (Yıldırım et al., 2008).

Other Applications

• Herbicide Metabolism : Studies on the metabolism of chloroacetamide herbicides in human and rat liver microsomes shed light on their biotransformation and potential environmental impact, which is crucial for understanding the safety and ecological effects of such compounds (Coleman et al., 2000).